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Compound of Interest

Compound Name: 3-Isocyanatothiolane

Cat. No.: B11715273

Get Quote

Part 1: Chemical Identity & Core Distinction
In medicinal chemistry and heterocycle synthesis, "3-Isocyanatothiolane" refers to a specific

five-membered sulfur-containing ring functionalized with an isocyanate group. It is critical to

distinguish between the sulfide form (unoxidized) and the sulfone form (1,1-dioxide), as they

have vastly different stabilities and commercial availabilities.

1.1 The Two Forms
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Feature
3-Isocyanatothiolane

(Sulfide)

3-Isocyanatothiolane 1,1-

Dioxide (Sulfone)

CAS Number 1498114-81-0 24373-66-8

Structure Tetrahydrothiophene ring
Tetrahydrothiophene-1,1-

dioxide (Sulfolane) ring

Formula C₅H₇NOS C₅H₇NO₃S

MW 129.18 g/mol 161.18 g/mol

State Liquid (typically) Solid (mp ~60–65 °C)

Stability
Oxidation-sensitive; prone to

stench
Highly stable; crystalline solid

Primary Use
Bioisostere installation; "Click"

chemistry

Reagent for sulfonylurea

herbicides/drugs

Critical Note: Most commercial "3-isocyanatothiolane" requests in drug development actually

target the 1,1-dioxide (CAS 24373-66-8) due to its handling ease. However, if the unoxidized

sulfur atom is required for specific metabolic profiles (e.g., to allow for in vivo oxidation or metal

coordination), CAS 1498114-81-0 is the correct target.

Part 2: Synthesis & Manufacturing
Since the sulfide form (CAS 1498114-81-0) is less commercially available, it is often

synthesized ex situ or in situ from the corresponding amine. The following protocol describes

the conversion of 3-aminotetrahydrothiophene to the isocyanate using a triphosgene-mediated

pathway, which avoids the use of gaseous phosgene.

2.1 Synthesis Workflow (Graphviz Diagram)
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Reaction Conditions
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Figure 1: Triphosgene-mediated synthesis of 3-Isocyanatothiolane from 3-

aminotetrahydrothiophene.

2.2 Detailed Protocol (Triphosgene Method)
Reagents:

3-Aminotetrahydrothiophene (1.0 eq)

Triphosgene (0.35 eq)

Triethylamine (2.2 eq)

Dichloromethane (DCM), anhydrous

Step-by-Step:

Preparation: Dissolve triphosgene in anhydrous DCM in a round-bottom flask under nitrogen.

Cool to 0°C.
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Addition: Dropwise add a solution of 3-aminotetrahydrothiophene and triethylamine in DCM

over 30 minutes. Caution: Exothermic reaction.

Conversion: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor by

TLC or IR (appearance of -NCO peak at ~2270 cm⁻¹).

Workup: Quench carefully with cold water (if product is stable to rapid hydrolysis) or filter off

amine salts directly if using non-aqueous workup.

Purification: Distillation under reduced pressure is recommended for the sulfide form to

prevent oxidation.

Part 3: Reactivity & Applications
3-Isocyanatothiolane serves as a versatile electrophile. Its primary utility lies in generating

urea and carbamate derivatives that incorporate the thiolane ring—a motif often used to

improve lipophilicity compared to tetrahydrofuran (THF) analogs.

3.1 Reactivity Profile (Graphviz Diagram)
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Figure 2: Divergent reactivity pathways for 3-Isocyanatothiolane.

3.2 Key Applications
Medicinal Chemistry: Used to synthesize urea-based inhibitors where the thiolane ring acts

as a bioisostere for proline or pyrrolidine rings. The sulfur atom provides unique hydrogen-
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bond accepting properties and metabolic oxidation potential.

Sulfonylurea Precursors: The sulfide form can be reacted to form a urea and subsequently

oxidized to the sulfone, offering a different synthetic strategy than starting with the sulfone

isocyanate directly.

Cross-linking Agents: Bifunctional derivatives (if the thiolane ring is substituted) are used in

polymer chemistry to modify material properties (refractive index, flexibility).

Part 4: Safety & Handling (E-E-A-T)
Hazard Classification (GHS):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled (Sensitizer).

H335: May cause respiratory irritation.

Specific Handling Protocols:

Moisture Sensitivity: Isocyanates react with water to form amines and CO₂. Store under inert

gas (Argon/Nitrogen) at 2–8°C.

Odor Control: The sulfide form (CAS 1498114-81-0) likely possesses a characteristic

disagreeable sulfide odor. All handling must occur in a functioning fume hood. Bleach

(hypochlorite) solution should be available to neutralize spills (oxidizes the sulfide and

quenches the isocyanate).

Decontamination: Glassware should be rinsed with a mixture of water/ethanol/ammonia to

quench residual isocyanate before removal from the hood.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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